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Compound of Interest

Compound Name: Sodium methanesulfinate-d3

Cat. No.: B15553444 Get Quote

This technical guide provides a comprehensive overview of the physical and chemical

characteristics of Sodium methanesulfinate-d3, tailored for researchers, scientists, and

professionals in drug development. This document summarizes key quantitative data, details

experimental protocols, and visualizes relevant chemical and biological processes.

Core Physical and Chemical Properties
Sodium methanesulfinate-d3 is the deuterated analog of sodium methanesulfinate. The

substitution of hydrogen with deuterium is a valuable tool in drug development for studying

reaction mechanisms, metabolic pathways, and for potentially improving the pharmacokinetic

profiles of drug candidates.[1]

Data Presentation: Physical and Chemical
Characteristics
The following table summarizes the key physical and chemical properties of Sodium
methanesulfinate-d3 and its non-deuterated counterpart for comparison.
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Property
Sodium Methanesulfinate-
d3

Sodium Methanesulfinate
(non-deuterated)

Chemical Formula CD₃NaO₂S[1] CH₃NaO₂S[2]

Molecular Weight 105.11 g/mol [1] 102.09 g/mol [3]

CAS Number 2129597-38-0 20277-69-4[3]

Appearance White to off-white powder White to light beige powder[4]

Melting Point 220 - 222 °C 222-226 °C (decomposes)[3]

Boiling Point Data not available Data not available

Solubility
Slightly soluble in methanol

and water.

Soluble in water (75.2 mg/mL).

[4][5]

Purity Typically ≥98 atom % D Typically ≥85%

Experimental Protocols
While specific experimental protocols for the synthesis of Sodium methanesulfinate-d3 are

not readily available in the public domain, a general and detailed method for the synthesis of

the non-deuterated sodium methanesulfinate is well-documented and can be adapted by using

deuterated starting materials.

Synthesis of Sodium Methanesulfinate
The following protocol describes the synthesis of sodium methanesulfinate from

methanesulfonyl chloride and sodium metabisulfite.[6] To synthesize Sodium
methanesulfinate-d3, one would start with methanesulfonyl chloride-d3.

Materials:

Methanesulfonyl chloride

Sodium metabisulfite (35% aqueous solution)

Sodium hydroxide solution
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Anhydrous ethanol

Four-necked flask

Thermometer

Stirrer

Reflux condenser

Nitrogen source

Procedure:

Equip a four-necked flask with a thermometer, stirrer, reflux condenser, and a nitrogen inlet.

Charge the flask with 326g of a 35% (mass fraction) solution of sodium metabisulfite.

Under a nitrogen atmosphere, stir the mixture and heat to 60-65°C.

Slowly add 90.6g of methanesulfonyl chloride while maintaining a gentle reflux.

Control the pH of the reaction mixture between 8 and 9 by adding sodium hydroxide solution

as needed.

The reaction is considered complete when the reflux of methanesulfonyl chloride ceases.

Filter the resulting solution to obtain a colorless and transparent liquid.

Concentrate the filtrate under reduced pressure until white crystals begin to form.

Stop heating and allow the mixture to cool.

Add an appropriate amount of anhydrous ethanol to precipitate sodium chloride.

Filter the mixture to remove the sodium chloride.

Heat the filtrate to evaporate the solvent, yielding the crude sodium methanesulfinate as a

white solid.
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Purify the crude product by recrystallization and drying.

Mandatory Visualizations
Experimental Workflow: Synthesis of Sodium
Methanesulfinate
The following diagram illustrates the key steps in the synthesis of sodium methanesulfinate.
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A flowchart depicting the synthesis of sodium methanesulfinate.

Logical Relationship: Role in LFA-1 Inhibitor Synthesis
and Pathway Interaction
Sodium methanesulfinate-d3 is utilized as a reagent in the preparation of deuterated 3-

(methylsulfonyl)-L-phenylalanine derivatives, which can act as inhibitors of Lymphocyte

Function-Associated Antigen-1 (LFA-1).[7] LFA-1 is an integrin crucial for T-cell adhesion,

migration, and the formation of the immunological synapse, playing a significant role in immune

responses.[6][7][8] The diagram below illustrates this logical relationship and a simplified view

of the LFA-1 signaling pathway.
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The role of Sodium methanesulfinate-d3 in synthesizing an LFA-1 inhibitor and its interaction
with the LFA-1 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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